Cas no 38275-48-8 (5-bromo-2-methanesulfonylpyrimidine)

5-Bromo-2-methanesulfonylpyrimidine is a versatile pyrimidine derivative widely used as a key intermediate in organic synthesis and pharmaceutical research. Its bromo and methanesulfonyl functional groups make it a valuable building block for nucleophilic substitution reactions, enabling the introduction of diverse substituents at the 5-position. The compound exhibits high reactivity and selectivity, facilitating the synthesis of complex heterocyclic structures. Its stability under standard conditions ensures reliable handling and storage. This reagent is particularly useful in medicinal chemistry for the development of biologically active molecules, including kinase inhibitors and other therapeutic agents. Its well-defined reactivity profile makes it a preferred choice for precision synthetic applications.
5-bromo-2-methanesulfonylpyrimidine structure
38275-48-8 structure
Product Name:5-bromo-2-methanesulfonylpyrimidine
CAS No:38275-48-8
MF:C5H5BrN2O2S
MW:237.074398756027
MDL:MFCD00508247
CID:321476
PubChem ID:319286
Update Time:2025-06-08

5-bromo-2-methanesulfonylpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-(methylsulphonyl)pyrimidine
    • 5-Bromo-2-(methylsulfonyl)pyrimidine
    • 5-bromo-2-methylsulfonylpyrimidine
    • Pyrimidine, 5-bromo-2- (methylsulfonyl)-
    • 5-bromo-2-methanesulfonylpyrimidine
    • Pyrimidine, 5-bromo-2-(methylsulfonyl)-
    • 5-BROMO-2-METHANESULFONYL-PYRIMIDINE
    • NSC262216
    • MVIRMXABVKJKAR-UHFFFAOYSA-N
    • STL201578
    • SBB076400
    • 5-Bromopyrimidin-2-yl methyl sulphone
    • 5-bromo-2-(methanesulfonyl)pyrimidine
    • RP0
    • FCH1326343
    • OR15516
    • AM20100018
    • PS-3824
    • A873887
    • AE-641/00669064
    • NSC-262216
    • NSC 262216
    • CS-0044709
    • 5-Bromo-2-(methylsulfonyl)pyrimidine, 97%
    • MFCD00508247
    • Z1213682982
    • 38275-48-8
    • SY065380
    • DTXSID50312786
    • EN300-316384
    • SB40586
    • J-516845
    • SCHEMBL66565
    • AKOS000319922
    • FT-0646165
    • DB-069666
    • SDCCGSBI-0661378.P001
    • MDL: MFCD00508247
    • Inchi: 1S/C5H5BrN2O2S/c1-11(9,10)5-7-2-4(6)3-8-5/h2-3H,1H3
    • InChI Key: MVIRMXABVKJKAR-UHFFFAOYSA-N
    • SMILES: BrC1C=NC(=NC=1)S(C)(=O)=O

Computed Properties

  • Exact Mass: 235.92600
  • Monoisotopic Mass: 235.92551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.3
  • XLogP3: 0.5

Experimental Properties

  • Boiling Point: 393.7°C at 760 mmHg
  • PSA: 68.30000
  • LogP: 1.72340

5-bromo-2-methanesulfonylpyrimidine Security Information

  • Signal Word:Warning
  • Hazard Statement: H302-H319
  • Warning Statement: P305+P351+P338
  • Hazard Category Code: 22-36
  • Safety Instruction: 26
  • Hazardous Material Identification: Xn
  • Storage Condition:Sealed in dry,Room Temperature

5-bromo-2-methanesulfonylpyrimidine Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-bromo-2-methanesulfonylpyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZX8014-1 G
5-bromo-2-methanesulfonylpyrimidine
38275-48-8 97%
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¥ 429.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZX8014-5 G
5-bromo-2-methanesulfonylpyrimidine
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¥ 1,386.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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5-bromo-2-methanesulfonylpyrimidine
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10g
¥ 2,534.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZX8014-25 G
5-bromo-2-methanesulfonylpyrimidine
38275-48-8 97%
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¥ 5,068.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZX8014-50 G
5-bromo-2-methanesulfonylpyrimidine
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¥ 9,636.00 2021-05-07
Chemenu
CM165282-5g
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$352 2021-08-05
Chemenu
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Chemenu
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$108 2024-07-17
Apollo Scientific
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£20.00 2025-02-19

5-bromo-2-methanesulfonylpyrimidine Production Method

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